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Compound of Interest

Compound Name: FLAC6

Cat. No.: B8069999

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation, storage, and quality
control of stock solutions of FLACG, a fluorinated detergent essential for the solubilization and
functional stabilization of membrane proteins. Adherence to these protocols will ensure the
consistency and reliability of experimental results. The primary recommended solvent for
FLACSG is dimethyl sulfoxide (DMSO), based on available stability data.

Introduction to FLACG6

FLACSG is a non-ionic, fluorinated detergent designed for the extraction and stabilization of
membrane proteins in their native and functional state. Its unique properties make it a valuable
tool in structural biology, functional proteomics, and drug discovery, particularly for challenging
targets such as G protein-coupled receptors (GPCRs) and transporters. Proper preparation of
FLACSG stock solutions is a critical first step for its successful application in downstream
experiments.

Quantitative Data Summary

For ease of use and accurate preparation of FLAC6 solutions, key quantitative data are
summarized in the table below.
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Property Value Source
CAS Number 2820046-26-0 N/A
Molecular Weight (MW) 717.43 g/mol N/A
Recommended Solvent Dimethyl Sulfoxide (DMSO) N/A
Stock Solution Storage (in 2 weeks at 4°C or 6 months at N/A
DMSO) -80°C

Appearance White to off-white solid N/A

Experimental Protocols
Materials and Equipment

FLACG6 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Protocol for Preparing a 100 mM FLACG6 Stock Solution
in DMSO

This protocol describes the preparation of a 100 mM stock solution of FLAC6 in DMSO. This

concentration is a common starting point and can be diluted to the desired working

concentration for specific applications.
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o Safety Precautions: Before handling, consult the Safety Data Sheet (SDS) for FLAC6 and
DMSO. Work in a well-ventilated area, preferably a chemical fume hood. Wear appropriate
PPE.

o Calculation: To prepare a 100 mM stock solution, calculate the required mass of FLAC6
using the following formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight (
g/mol ) For example, to prepare 1 mL of a 100 mM solution: Mass (mg) = 100 mmol/L x
0.001 L x 717.43 g/mol x 1000 mg/g = 71.74 mg

e Weighing: Accurately weigh the calculated amount of FLAC6 powder using a calibrated
analytical balance.

» Dissolution: a. Transfer the weighed FLAC6 powder into a sterile conical tube of appropriate
volume. b. Add the calculated volume of anhydrous DMSO to the tube. c. Tightly cap the
tube and vortex thoroughly until the FLAC6 is completely dissolved. The solution should be
clear and free of any visible particulates. Gentle warming (e.g., in a 37°C water bath) may be
used to aid dissolution if necessary, but avoid excessive heat.

» Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can affect the stability
of the solution. b. Clearly label each aliquot with the compound name (FLACS6),
concentration (100 mM), solvent (DMSO), and the date of preparation. c. For short-term
storage, aliquots can be kept at 4°C for up to two weeks. For long-term storage, store
aliquots at -80°C for up to six months.

Considerations for Alternative Solvents

While DMSO is the recommended solvent based on available stability data, researchers may
need to use alternative solvents for specific experimental reasons.

e Aqueous Buffers (e.g., Water, PBS): The solubility of FLAC6 in aqueous solutions has not
been extensively documented. Fluorinated compounds can have limited water solubility. If an
agueous stock solution is required, it is recommended to first prepare a high-concentration
stock in DMSO and then dilute it into the desired aqueous buffer immediately before use.
Observe the solution for any signs of precipitation.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b8069999?utm_src=pdf-body
https://www.benchchem.com/product/b8069999?utm_src=pdf-body
https://www.benchchem.com/product/b8069999?utm_src=pdf-body
https://www.benchchem.com/product/b8069999?utm_src=pdf-body
https://www.benchchem.com/product/b8069999?utm_src=pdf-body
https://www.benchchem.com/product/b8069999?utm_src=pdf-body
https://www.benchchem.com/product/b8069999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

» Ethanol: The solubility of FLACG6 in ethanol is not specified in the available literature. If

ethanol is the desired solvent, small-scale solubility tests should be performed before

preparing a large-volume stock solution.

Note: When using any alternative solvent, it is crucial to perform validation experiments to

ensure the stability and efficacy of the FLACG6 solution for the intended application.

Quality Control

Routine quality control of FLAC6 stock solutions is essential to ensure the reproducibility of

experiments.

Parameter

Method

Acceptance Criteria

Visual Inspection

Direct observation

The solution should be clear,
colorless, and free of any
visible particulates or

precipitates.

Concentration Verification

Refractive Index Measurement

The measured refractive index
should be consistent with a
standard curve of known
FLACS6 concentrations in the
same solvent.[1][2][3][4][5]
This provides a rapid and
accurate method for

concentration determination.

The absence of visible
contaminants is a primary

indicator of purity for routine

Purity Assessment Visual Inspection i
use. For more stringent
applications, analytical
techniques may be employed.
Visualizations
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Experimental Workflow for FLAC6 Stock Solution
Preparation

Storage

]
'| ‘Aliguot nto Single-Use Tubes }—>| Store at 4°C or -80°C }—»
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cccccccccccccccccccccccccccc

Prepared FLACG6 Stock Solution

Clear and Colorless?
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—_——— e ——————— ——————

PASS: Ready for Use FAIL: Discard and Reprepare

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8069999?utm_src=pdf-body
https://www.benchchem.com/product/b8069999?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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